Cas no 14667-55-1 (Trimethylpyrazine)

Trimethylpyrazine Properties

Names and Identifiers

• 2,3,5-Trimethylpyrazine
• Trimethyl-pyrazine
• TriMethylpyrazine
• Potato pyrazine
• FEMA 3244
• FEMA NUMBER 3244
• TRIMETHYLPYRAZINE
• trimethyl-pyrazin
• Pyrazine, trimethyl-
• 2.3.5-Methyl pyrazine
• TRIMETHYLPYRAZINE,2,3,5
• 2,3,6-TRIMETHYLPYRAZINE
• 2,3,5-Trimethyl prazine
• 2,3,5-Trimethyl pyrazine
• Pyrazine, 2,3,5-trimethyl-
• trimethyl pyrazine
• FEMA No. 3244
• Q8PR0W8TIT
• 2,3,5-Trimethyl pyrazine (natural)
• 2,3,5-Trimethyl-pyrazine
• Pyrazine, 2,3,5-trimethyl
• AK114354
• PubChem8613
• 2,3,5-Trimethylpyrazine.
• DSSTox_RID_82089
• DSSTox_CID_27075
• DSSTox_GSID_47075
• KSC491G1B
• 2,3,5-Trimethylpyrazine,98%
• +Expand

• MDL： MFCD00006145
• InChIKey： IAEGWXHKWJGQAZ-UHFFFAOYSA-N
• Inchi： 1S/C7H10N2/c1-5-4-8-6(2)7(3)9-5/h4H,1-3H3
• SMILES： N1C(C([H])([H])[H])=C([H])N=C(C([H])([H])[H])C=1C([H])([H])[H]
• BRN： 0002423

Computed Properties

• Exact Mass: 122.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 122.084398
• Heavy Atom Count: 9
• Complexity: 92.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 1.40180
• PSA: 25.78000
• Refractive Index: n20/D 1.5040(lit.)
• Boiling Point: 171-172 °C(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• FEMA: 3244
• Color/Form: Colorless to light yellow liquid
• Solubility: Not determined
• Density: 0.979 g/mL at 25 °C(lit.)

Trimethylpyrazine Security Information

• Symbol: GHS02 GHS07
• RTECS：UQ3907000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R22
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：3

Trimethylpyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds